Cas no 920315-03-3 (Benzamide, N-(2-aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]-)

• Product Name: Benzamide, N-(2-aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]-
• CAS No: 920315-03-3
• MF: C₂₁H₁₆F₂N₄O
• MW: 378.374751091003
• CID: 757587
• PubChem ID: 16045032
• Update Time: 2025-06-09

Benzamide, N-(2-aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]-
• N-(2-aminophenyl)-4-[(4,6-difluoroindazol-1-yl)methyl]benzamide
• DTXSID50581435
• N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]benzamide
• N-(2-Aminophenyl)-4-((4,6-difluoro-1H-indazol-1-yl)methyl)benzamide
• 920315-03-3
• SCHEMBL3552891

• Inchi： 1S/C21H16F2N4O/c22-15-9-17(23)16-11-25-27(20(16)10-15)12-13-5-7-14(8-6-13)21(28)26-19-4-2-1-3-18(19)24/h1-11H,12,24H2,(H,26,28)
• InChI Key： CGCGUZGUXPVSJK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C=NN2CC1C=CC(C(NC2C=CC=CC=2N)=O)=CC=1)F

Computed Properties

• Exact Mass: 378.12921747g/mol
• Monoisotopic Mass: 378.12921747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on Benzamide, N-(2-aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]-

Benzamide, N-(2-aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl] (CAS No. 920315-03-3)

Benzamide, N-(2-aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl] (CAS No. 920315-03-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]benzamide, belongs to a class of molecules known for their biological activity and pharmacological properties.

The structure of N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]benzamide is characterized by a benzamide core linked to an indazolyl moiety through a methyl group. The presence of the 4,6-difluoro substitution on the indazolyl ring and the 2-amino group on the phenyl ring imparts unique chemical and biological properties to this compound. These structural features contribute to its ability to interact with specific biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]benzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration, thereby offering a novel approach to managing these debilitating conditions.

In addition to its neuroprotective properties, N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]benzamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses play a crucial role in the pathogenesis of many diseases, and compounds that can effectively reduce inflammation are highly sought after. Studies have demonstrated that this benzamide derivative can inhibit the production of pro-inflammatory cytokines and mediators, making it a valuable candidate for the treatment of inflammatory disorders.

The pharmacokinetic properties of N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]benzamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good tissue penetration make it suitable for various routes of administration, including oral and intravenous delivery.

Furthermore, the safety profile of N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl]benzamide has been evaluated in preclinical models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, Benzamide, N-(2-Aminophenyl)-4-[(4,6-difluoro-1H-indazol-1-yl)methyl] (CAS No. 920315-03-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory disorders. Ongoing research continues to explore its full potential and optimize its therapeutic applications.